(2R,4S)-4-nitrobenzyl 4-mercapto-2-((sulfamoylamino)methyl)pyrrolidine-1-carboxylate
(2R,4S)-4-nitrobenzyl 4-mercapto-2-((sulfamoylamino)methyl)pyrrolidine-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
148017-03-2
VCID:
VC0169241
InChI:
InChI=1S/C13H18N4O6S2/c14-25(21,22)15-6-11-5-12(24)7-16(11)13(18)23-8-9-1-3-10(4-2-9)17(19)20/h1-4,11-12,15,24H,5-8H2,(H2,14,21,22)/t11-,12+/m1/s1
SMILES:
C1C(CN(C1CNS(=O)(=O)N)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])S
Molecular Formula:
C13H18N4O6S2
Molecular Weight:
390.4 g/mol
(2R,4S)-4-nitrobenzyl 4-mercapto-2-((sulfamoylamino)methyl)pyrrolidine-1-carboxylate
CAS No.: 148017-03-2
Cat. No.: VC0169241
Molecular Formula: C13H18N4O6S2
Molecular Weight: 390.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 148017-03-2 |
|---|---|
| Molecular Formula | C13H18N4O6S2 |
| Molecular Weight | 390.4 g/mol |
| IUPAC Name | (4-nitrophenyl)methyl (2R,4S)-2-[(sulfamoylamino)methyl]-4-sulfanylpyrrolidine-1-carboxylate |
| Standard InChI | InChI=1S/C13H18N4O6S2/c14-25(21,22)15-6-11-5-12(24)7-16(11)13(18)23-8-9-1-3-10(4-2-9)17(19)20/h1-4,11-12,15,24H,5-8H2,(H2,14,21,22)/t11-,12+/m1/s1 |
| Standard InChI Key | DDRZZODIXUNVIF-NEPJUHHUSA-N |
| Isomeric SMILES | C1[C@@H](CN([C@H]1CNS(=O)(=O)N)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])S |
| SMILES | C1C(CN(C1CNS(=O)(=O)N)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])S |
| Canonical SMILES | C1C(CN(C1CNS(=O)(=O)N)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])S |
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